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Compound of Interest

S-Adenosyl-L-methionine disulfate
Compound Name:
tosylate

cat. No.: B10765667

For Immediate Release

This technical guide provides an in-depth overview of S-Adenosyl-L-methionine disulfate
tosylate, a stable salt of S-Adenosyl-L-methionine (SAMe). It is intended for researchers,
scientists, and drug development professionals who are interested in the molecular properties,
metabolic functions, and experimental applications of this crucial biological molecule.

Core Molecular Data

S-Adenosyl-L-methionine disulfate tosylate is a widely used form of SAMe in dietary
supplements and for research purposes due to its enhanced stability. The quantitative data for
this compound are summarized below.

Property Value Citations

Molecular Formula C22H34N6016S4

Expanded Formula:
C15H22N605S-C7H803S-2H

204Ss
Molecular Weight 766.8 g/mol
CAS Number 97540-22-2
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Metabolic Significance and Signaling Pathways

S-Adenosyl-L-methionine is a universal methyl group donor, placing it at the heart of cellular
metabolism. It is a key intermediate in three major metabolic pathways: transmethylation,
transsulfuration, and polyamine synthesis.

» Transmethylation: SAMe donates its methyl group to a vast array of acceptor molecules,
including DNA, RNA, proteins, and lipids. These methylation events are critical for epigenetic
regulation, gene expression, and signal transduction.

o Transsulfuration: This pathway, primarily active in the liver, involves the conversion of
homocysteine, a product of transmethylation, into cysteine. Cysteine is a precursor for the
synthesis of the major cellular antioxidant, glutathione.

o Polyamine Synthesis: After decarboxylation, SAMe provides the aminopropyl group for the
synthesis of polyamines like spermidine and spermine, which are essential for cell growth
and differentiation.

Recent research has also implicated SAMe in specific signaling pathways. For instance, in
hepatocytes, SAMe modulates the activity of AMP-activated protein kinase (AMPK) and the
RNA-binding protein HUR, which are involved in hepatocyte growth factor (HGF)-mediated cell
growth.
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Set up reaction:
- Methyltransferase
- Substrate
- Buffer

'

Initiate with SAMe
and coupling enzymes

'

Methylation Reaction:
SAMe + Substrate -> SAH + Methylated Substrate

'

SAH -> S-ribosylhomocysteine + Adenine
(AdoHcy Nucleosidase)

l

Adenine -> Hypoxanthine
(Adenine Deaminase)

'

Hypoxanthine -> Uric Acid + H202

'

Detection of H202
(Fluorometric or Colorimetric)

'

Calculate enzyme activity
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 To cite this document: BenchChem. [S-Adenosyl-L-methionine Disulfate Tosylate: A
Technical Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10765667#s-adenosyl-I-methionine-disulfate-
tosylate-molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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